Cas no 445481-74-3 (2,4(1H,3H)-Pyrimidinedione,6-(methylamino)-5-nitroso-1-propyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-(methylamino)-5-nitroso-1-propyl-
• CAS No: 445481-74-3
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 327632
• PubChem ID: 45093267
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-(methylamino)-5-nitroso-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-(methylamino)-5-nitroso-1-propyl-
• 2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitroso-1-propyl- (9CI)
• 445481-74-3
• 2,4(1H,3H)-Pyrimidinedione,6-(methylamino)-5-nitroso-1-propyl-(9ci)

• Inchi： 1S/C8H12N4O3/c1-3-4-12-6(9-2)5(11-15)7(13)10-8(12)14/h9H,3-4H2,1-2H3,(H,10,13,14)
• InChI Key： ANKMNLCWBHYHLZ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(NC)N1CCC)N=O)=O

Computed Properties

• Exact Mass: 212.091
• Monoisotopic Mass: 212.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: 0.4